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Compound of Interest

Compound Name: Sofosbuvir impurity C

Cat. No.: B10800363

Essential Safety and Handling of Sofosbuvir
Impurity C

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized compounds like Sofosbuvir impurity C. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure and efficient research environment.

Chemical Identifier:

Name: Sofosbuvir impurity C

CAS Number: 1496552-28-3[1][2]

Molecular Formula: C22H29FN309P[1][2]

Molecular Weight: 529.45 g/mol [1][2]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), Sofosbuvir impurity C is classified with the
following hazards:

o Harmful if swallowed (Acute toxicity, oral - Category 4)[2]
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o Causes skin irritation (Skin corrosion/irritation - Category 2)[2]

o Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[2]

o May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[2]

Signal Word: Warning[2]

It is crucial to handle this compound with care, utilizing appropriate personal protective

equipment and working in a well-ventilated area to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to mitigate the risks associated with handling

Sofosbuvir impurity C. The following table summarizes the recommended PPE based on the

identified hazards.

Body Part

Personal Protective
Equipment (PPE)

Rationale

Respiratory

N95 respirator, FFP2/FFP3
mask, or Powered Air-Purifying
Respirator (PAPR)[3]

To prevent inhalation of
airborne particles and potential

respiratory irritation.[2][3]

Chemical-resistant nitrile

To protect hands from skin

Hands irritation and chemical

gloves[3]

exposure.[2][3]

Safety glasses with side To prevent serious eye
Eyes/Face shields or goggles; face shield irritation from dust or splashes.

if splashing is a risk [2]

) To protect the body from

Disposable gown or Tyvek o )

Body contamination and chemical

coverall[3]

exposure.[2][3]

Operational and Disposal Plans
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A clear, step-by-step workflow is critical for the safe handling and disposal of Sofosbuvir
impurity C. The following diagram outlines the recommended procedure.
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Click to download full resolution via product page
Caption: Workflow for Safe Handling of Sofosbuvir Impurity C.
Experimental Protocol: Step-by-Step Guidance
e Preparation:

o Designate a specific area for handling the compound, preferably within a chemical fume
hood or other ventilated enclosure.

o Before entering the designated area, don all required PPE as outlined in the table above.
e Handling:

o Weighing: Carefully weigh the required amount of Sofosbuvir impurity C within the
ventilated enclosure to prevent the dispersion of dust.

o Dissolving: Add the weighed compound to the appropriate solvent in a suitable container.
Gently agitate to dissolve.

o Experimentation: Carry out the experimental procedures as planned, ensuring all
manipulations are performed within the designated and controlled area.

e Cleanup and Disposal:

o Decontamination: After completing the experiment, decontaminate all work surfaces and
equipment using an appropriate cleaning agent.

o Waste Disposal: Dispose of all contaminated materials, including empty containers, used
PPE, and experimental waste, in accordance with local, state, and federal regulations. The
Safety Data Sheet advises disposing of contents/container in accordance with local
regulation.[2]

o Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically,
gloves are removed first, followed by the gown, and then eye and respiratory protection.
Wash hands thoroughly after removing all PPE.
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e Emergency Procedures:

o Spill: In case of a spill, contain the material with an inert absorbent and clean the area with
a suitable decontaminating agent. Ensure proper PPE is worn during cleanup.

o Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2]
Remove contaminated clothing and wash it before reuse.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[2]

Ingestion: Rinse the mouth.[2] Do not induce vomiting.

o In all cases of exposure, seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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